Cas no 1009234-29-0 (1-(4-acetylphenyl)-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione)

• Product Name: 1-(4-acetylphenyl)-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione
• CAS No: 1009234-29-0
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• CID: 5444717
• Update Time: 2025-05-20

1-(4-acetylphenyl)-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-acetylphenyl)-3-(4-piperidin-1-ylanilino)pyrrolidine-2,5-dione
• 1-(4-acetylphenyl)-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione

• Inchi： 1S/C23H25N3O3/c1-16(27)17-5-9-20(10-6-17)26-22(28)15-21(23(26)29)24-18-7-11-19(12-8-18)25-13-3-2-4-14-25/h5-12,21,24H,2-4,13-15H2,1H3
• InChI Key： YOYZPLSWEKQZSV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(C)=O)C=C2)C(=O)CC(NC2=CC=C(N3CCCCC3)C=C2)C1=O

Additional information on 1-(4-acetylphenyl)-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione

Comprehensive Overview of 1-(4-acetylphenyl)-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione (CAS No. 1009234-29-0)

1-(4-acetylphenyl)-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione (CAS No. 1009234-29-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine-2,5-dione derivatives, which are known for their diverse biological activities. The presence of both acetylphenyl and piperidin-1-yl moieties in its structure makes it a promising candidate for drug discovery, particularly in the fields of central nervous system (CNS) disorders and inflammatory diseases.

Recent studies have highlighted the growing interest in 1-(4-acetylphenyl)-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione as a potential modulator of key biological pathways. Researchers are particularly intrigued by its ability to interact with neurotransmitter receptors and enzyme inhibitors, which could pave the way for novel treatments for conditions such as neurodegenerative diseases and chronic pain. The compound's CAS No. 1009234-29-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific investigations.

From a chemical perspective, the pyrrolidine-2,5-dione core of this compound is a critical feature that contributes to its stability and reactivity. The 4-acetylphenyl group enhances its lipophilicity, potentially improving its blood-brain barrier (BBB) permeability, a property highly sought after in CNS-targeted therapies. Meanwhile, the piperidin-1-yl moiety offers additional versatility, enabling interactions with various biological targets. These structural attributes make 1-(4-acetylphenyl)-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione a compound of high interest in medicinal chemistry.

In the context of current research trends, this compound aligns with the increasing focus on small-molecule therapeutics and precision medicine. Scientists are exploring its potential as a selective inhibitor or agonist for specific receptors, which could lead to targeted therapies with fewer side effects. The rise of AI-driven drug discovery has further amplified interest in such compounds, as computational models can predict their interactions with unprecedented accuracy. Searches for "pyrrolidine-2,5-dione derivatives in drug discovery" and "piperidine-based therapeutics" often highlight this compound as a case study.

The synthesis of 1-(4-acetylphenyl)-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione involves multi-step organic reactions, including amide coupling and amination processes. Its purity and yield are critical factors for researchers, as they directly impact its efficacy in biological assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for further studies. The demand for high-quality CAS No. 1009234-29-0 references in peer-reviewed journals underscores its importance in the scientific community.

Beyond its pharmaceutical potential, this compound has also been investigated for its material science applications. Its conjugated system and electron-rich groups make it a candidate for organic semiconductors and photovoltaic materials. This dual applicability in both life sciences and advanced materials research makes 1-(4-acetylphenyl)-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione a versatile molecule with broad interdisciplinary relevance.

In conclusion, 1-(4-acetylphenyl)-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione (CAS No. 1009234-29-0) represents a compelling example of how synthetic chemistry can yield molecules with significant scientific and practical value. Its structural complexity, combined with its potential applications in drug development and material innovation, ensures its continued prominence in research. As the scientific community delves deeper into its properties, this compound is likely to remain a focal point for innovation and discovery in the years to come.